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Compound of Interest

Compound Name: Yttrium chloride

Cat. No.: B085317 Get Quote

Introduction

Yttrium chloride (YCl₃) is an inorganic compound that exists in two primary forms: the

anhydrous salt (YCl₃) and the hexahydrate [YCl₃(H₂O)₆].[1] Both forms are colorless solids that

are highly soluble in water.[1][2] Yttrium chloride solutions are utilized in various research and

development applications, including as a precursor for the synthesis of titanium-containing

ceramics, as a catalyst, and in the production of superconductors.[2] This document provides a

detailed protocol for the preparation of yttrium chloride solutions for research, scientific, and

drug development purposes.

Data Presentation: Properties of Yttrium Chloride
The following table summarizes the key quantitative data for both anhydrous and hexahydrate

forms of yttrium chloride.
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Property
Yttrium Chloride
(Anhydrous)

Yttrium Chloride
(Hexahydrate)

Chemical Formula YCl₃[3] YCl₃(H₂O)₆[1]

Molar Mass 195.26 g/mol [4] 303.36 g/mol

Appearance
White to pale yellow powder or

off-white pieces[4][5]

Reddish-white, transparent,

deliquescent prisms[2][6]

Melting Point 721 °C[2][4] Decomposes at 100 °C[2][6]

Density 2.67 g/mL at 25 °C[2][4] 2.18 g/mL

Solubility in Water
751 g/L at 20 °C[3], 820 g/L at

50 °C[5]
Highly soluble

Solubility in Other Solvents
Soluble in ethanol and

pyridine[2][4]
Soluble in alcohol[2]

Experimental Protocol: Preparation of Yttrium
Chloride Solution from Yttrium Oxide
This protocol details a common laboratory method for preparing a yttrium chloride solution by

dissolving yttrium oxide in hydrochloric acid.[7]

1. Materials and Equipment

Reagents:

Yttrium Oxide (Y₂O₃)

Hydrochloric Acid (HCl), concentrated

Deionized or distilled water

Equipment:

Glass beaker
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Magnetic stirrer and stir bar

Hot plate

Fume hood

pH meter or pH indicator strips

Volumetric flask

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves[8][9]

2. Safety Precautions

Work in a well-ventilated area, preferably a fume hood, as the reaction can produce fumes.

[5][8]

Always wear appropriate personal protective equipment (PPE), including safety goggles, a

lab coat, and gloves.[9][10]

Hydrochloric acid is corrosive and can cause severe burns. Handle with extreme care.

Yttrium compounds may have toxicological properties that have not been fully investigated.

[5] Avoid inhalation of dust and direct contact with skin and eyes.[8]

In case of contact with eyes, rinse immediately with plenty of water for at least 15 minutes

and seek medical attention.[4][9] If skin contact occurs, wash with plenty of soap and water.

[9][11]

3. Step-by-Step Procedure

Calculate the required amounts of reagents. Based on the desired concentration and volume

of the final yttrium chloride solution, calculate the mass of yttrium oxide and the volume of

hydrochloric acid needed. The balanced chemical equation for the reaction is: Y₂O₃ + 6HCl

→ 2YCl₃ + 3H₂O
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Dissolve yttrium oxide in hydrochloric acid. a. Place the calculated amount of yttrium oxide

into a glass beaker. b. Under a fume hood, slowly add a stoichiometric amount of

concentrated hydrochloric acid to the beaker containing the yttrium oxide. c. Place the

beaker on a magnetic stirrer and add a stir bar. Stir the mixture gently. d. To facilitate the

dissolution, the solution can be gently heated on a hot plate.[7]

Ensure complete reaction. Continue stirring and gentle heating until all the yttrium oxide has

dissolved, and the solution becomes clear.[7] This indicates that the reaction is complete.

Cool and adjust the pH. a. Turn off the heat and allow the solution to cool to room

temperature. b. Check the pH of the solution. If the solution is too acidic, it can be

neutralized by carefully adding a base (e.g., a dilute solution of sodium hydroxide) dropwise

while monitoring the pH. For most applications, a neutral or slightly acidic pH is desired.

Prepare the final solution. a. Once the desired pH is reached, quantitatively transfer the

solution to a volumetric flask of the appropriate size. b. Dilute the solution to the final desired

volume with deionized or distilled water. c. Cap the flask and invert it several times to ensure

the solution is homogeneous.

4. Storage

Store the prepared yttrium chloride solution in a tightly closed, properly labeled container.

[5][9]

Yttrium chloride is hygroscopic, meaning it can absorb moisture from the air.[5][12] Store in

a dry place to prevent changes in concentration.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the preparation of a yttrium chloride solution

from yttrium oxide.
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Preparation Phase

Reaction Phase

Finalization Phase

1. Weigh Yttrium Oxide

3. Combine Reagents in Beaker

2. Measure Hydrochloric Acid

4. Stir and Gently Heat

5. Monitor for Complete Dissolution

6. Cool to Room Temperature

7. Adjust pH (if necessary)

8. Dilute to Final Volume

9. Store in a Sealed Container

Click to download full resolution via product page

Caption: Workflow for preparing yttrium chloride solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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